![molecular formula C14H25NO5 B4982231 dimethyl 4-(acetylamino)decanedioate](/img/structure/B4982231.png)
dimethyl 4-(acetylamino)decanedioate
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Overview
Description
Dimethyl 4-(acetylamino)decanedioate, also known as DADAO, is a molecule that has been widely used in scientific research due to its unique properties. This molecule is a derivative of decanedioic acid and contains an acetylamino group, making it an amide. DADAO has been used in various scientific studies due to its ability to mimic the behavior of biological molecules, making it an important tool in biochemical research.
Mechanism of Action
Dimethyl 4-(acetylamino)decanedioate works by mimicking the behavior of biological molecules, such as amino acids and peptides. It can interact with enzymes and other proteins in a similar manner, allowing researchers to study the mechanisms of these interactions in detail. Additionally, this compound can be used to study the binding affinity of proteins to ligands, providing valuable insights into the structure and function of these molecules.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects on its own. However, it has been used as a tool to study the effects of other molecules on biological systems. For example, this compound has been used as a substrate for enzymes to study the effects of enzyme inhibitors on enzyme activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using dimethyl 4-(acetylamino)decanedioate in lab experiments is its ability to mimic the behavior of biological molecules. This allows researchers to study the mechanisms of biological processes in a controlled environment. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective option for many experiments.
One limitation of using this compound is that it is not a perfect mimic of biological molecules. While it can interact with enzymes and other proteins in a similar manner, there may be subtle differences in the interactions that could affect the results of experiments. Additionally, this compound may not be suitable for all types of experiments, as its properties may not be relevant to certain biological processes.
Future Directions
There are many potential future directions for research involving dimethyl 4-(acetylamino)decanedioate. One area of interest is the development of new enzyme inhibitors and other drugs based on the structure of this compound. Additionally, this compound could be used as a tool for studying the effects of environmental toxins on biological systems. Finally, researchers could explore the use of this compound in the development of new imaging techniques for studying biological processes in real-time.
Synthesis Methods
Dimethyl 4-(acetylamino)decanedioate can be synthesized through a simple reaction between decanedioic acid and acetic anhydride in the presence of a catalyst. The reaction results in the formation of this compound as a white crystalline solid, which can be purified through recrystallization.
Scientific Research Applications
Dimethyl 4-(acetylamino)decanedioate has been used in various scientific studies due to its ability to mimic the behavior of biological molecules. It has been used as a substrate for enzymes, as well as a model for studying protein-ligand interactions. This compound has also been used as a building block for the synthesis of other molecules, such as peptides and amino acids.
Properties
IUPAC Name |
dimethyl 4-acetamidodecanedioate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO5/c1-11(16)15-12(9-10-14(18)20-3)7-5-4-6-8-13(17)19-2/h12H,4-10H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPONBDXVPDMQSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CCCCCC(=O)OC)CCC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.